Cas no 1462891-82-2 (2-{(tert-butoxy)carbonylamino}-4-methylidenehexanoic acid)

2-{(tert-Butoxy)carbonylamino}-4-methylidenehexanoic acid is a protected amino acid derivative featuring a tert-butoxycarbonyl (Boc) group and a methylidene side chain. The Boc group provides stability under basic and nucleophilic conditions while allowing selective deprotection under acidic conditions, making it valuable in peptide synthesis and organic transformations. The methylidene functionality offers reactivity for further modifications, such as Michael additions or cross-coupling reactions. This compound is particularly useful in medicinal chemistry and bioconjugation, where controlled functionalization is required. Its structural features enable precise incorporation into complex molecules while maintaining compatibility with standard protecting group strategies. The product is typically handled under inert conditions to preserve its integrity.
2-{(tert-butoxy)carbonylamino}-4-methylidenehexanoic acid structure
1462891-82-2 structure
Product Name:2-{(tert-butoxy)carbonylamino}-4-methylidenehexanoic acid
CAS No:1462891-82-2
MF:C12H21NO4
MW:243.29944396019
CID:5691626
PubChem ID:66046198
Update Time:2025-09-28

2-{(tert-butoxy)carbonylamino}-4-methylidenehexanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1298054
    • 2-([(TERT-BUTOXY)CARBONYL]AMINO)-4-METHYLIDENEHEXANOICACID
    • AKOS015388730
    • 1462891-82-2
    • 2-([(TERT-BUTOXY)CARBONYL]AMINO)-4-METHYLIDENEHEXANOIC ACID
    • 2-{[(tert-butoxy)carbonyl]amino}-4-methylidenehexanoic acid
    • Norleucine, N-[(1,1-dimethylethoxy)carbonyl]-4-methylene-
    • 2-{(tert-butoxy)carbonylamino}-4-methylidenehexanoic acid
    • Inchi: 1S/C12H21NO4/c1-6-8(2)7-9(10(14)15)13-11(16)17-12(3,4)5/h9H,2,6-7H2,1,3-5H3,(H,13,16)(H,14,15)
    • InChI Key: WBRVMEDSOSXMSR-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(=O)O)CC(=C)CC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 243.14705815g/mol
  • Monoisotopic Mass: 243.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • Density: 1.063±0.06 g/cm3(Predicted)
  • Boiling Point: 378.4±35.0 °C(Predicted)
  • pka: 3.93±0.10(Predicted)

2-{(tert-butoxy)carbonylamino}-4-methylidenehexanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1298054-1.0g
2-{[(tert-butoxy)carbonyl]amino}-4-methylidenehexanoic acid
1462891-82-2
1g
$0.0 2023-06-06
Enamine
EN300-1298054-50mg
2-{[(tert-butoxy)carbonyl]amino}-4-methylidenehexanoic acid
1462891-82-2
50mg
$587.0 2023-09-30
Enamine
EN300-1298054-100mg
2-{[(tert-butoxy)carbonyl]amino}-4-methylidenehexanoic acid
1462891-82-2
100mg
$615.0 2023-09-30
Enamine
EN300-1298054-250mg
2-{[(tert-butoxy)carbonyl]amino}-4-methylidenehexanoic acid
1462891-82-2
250mg
$642.0 2023-09-30
Enamine
EN300-1298054-500mg
2-{[(tert-butoxy)carbonyl]amino}-4-methylidenehexanoic acid
1462891-82-2
500mg
$671.0 2023-09-30
Enamine
EN300-1298054-1000mg
2-{[(tert-butoxy)carbonyl]amino}-4-methylidenehexanoic acid
1462891-82-2
1000mg
$699.0 2023-09-30
Enamine
EN300-1298054-2500mg
2-{[(tert-butoxy)carbonyl]amino}-4-methylidenehexanoic acid
1462891-82-2
2500mg
$1370.0 2023-09-30
Enamine
EN300-1298054-5000mg
2-{[(tert-butoxy)carbonyl]amino}-4-methylidenehexanoic acid
1462891-82-2
5000mg
$2028.0 2023-09-30
Enamine
EN300-1298054-10000mg
2-{[(tert-butoxy)carbonyl]amino}-4-methylidenehexanoic acid
1462891-82-2
10000mg
$3007.0 2023-09-30

Additional information on 2-{(tert-butoxy)carbonylamino}-4-methylidenehexanoic acid

Professional Introduction to 2-{(tert-butoxy)carbonylamino}-4-methylidenehexanoic acid (CAS No. 1462891-82-2)

2-{(tert-butoxy)carbonylamino}-4-methylidenehexanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1462891-82-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif characterized by a tert-butoxy carbonylamino functional group and a methylidenehexanoic acid backbone, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents.

The structure of this compound is highly intriguing, with the presence of both a protecting group (the tert-butoxy carbonyl moiety) and a reactive aldehyde functionality (the methylidenehexanoic acid part). Such structural features are particularly advantageous in synthetic chemistry, as they allow for versatile modifications and functionalizations. The tert-butoxy carbonyl group serves as an effective protecting group for amino functions, preventing unwanted side reactions during multi-step syntheses, while the aldehyde group provides a reactive site for further derivatization, such as condensation reactions with nucleophiles or participation in cross-coupling reactions.

In recent years, there has been growing interest in the development of novel compounds with potential applications in medicinal chemistry. The synthetic utility of 2-{(tert-butoxy)carbonylamino}-4-methylidenehexanoic acid lies in its ability to serve as a building block for more complex molecules. For instance, it can be used to construct peptidomimetics or to incorporate specific pharmacophores into larger drug candidates. The flexibility of its structure allows chemists to tailor its reactivity for various synthetic pathways, making it a versatile tool in drug discovery pipelines.

One of the most compelling aspects of this compound is its potential role in the development of bioactive molecules. The combination of the protecting group and the reactive aldehyde functionality makes it an ideal candidate for constructing scaffolds that mimic natural products or biological targets. Recent studies have demonstrated its utility in the synthesis of kinase inhibitors, which are critical targets in oncology research. The ability to precisely control the reactivity of this compound allows researchers to fine-tune its interactions with biological receptors, potentially leading to the discovery of new therapeutic agents with improved efficacy and reduced side effects.

The pharmaceutical relevance of 2-{(tert-butoxy)carbonylamino}-4-methylidenehexanoic acid is further underscored by its incorporation into several lead compounds under investigation. Researchers have leveraged its structural features to develop molecules with enhanced binding affinity and selectivity for specific biological targets. For example, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory pathways, suggesting their potential as treatments for conditions such as rheumatoid arthritis or inflammatory bowel disease. The structural diversity afforded by this intermediate allows for rapid exploration of chemical space, accelerating the drug discovery process.

From a synthetic chemistry perspective, the preparation of 2-{(tert-butoxy)carbonylamino}-4-methylidenehexanoic acid exemplifies the art of molecular construction. The synthesis typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Key steps often include aldehyde formation followed by protection with a tert-butoxycarbonyl group, which can be achieved through reductive amination or other nucleophilic addition reactions. The subsequent deprotection step regenerates the reactive aldehyde, allowing for further functionalization. This synthetic strategy highlights the importance of protecting groups in modern organic synthesis and underscores the utility of compounds like this one as intermediates.

The chemical properties of this compound are also worth examining closely. Its solubility profile, melting point, and stability under various conditions are all critical factors that influence its applicability in synthetic protocols. For instance, its solubility in common organic solvents makes it compatible with a wide range of reaction conditions, while its stability under ambient conditions simplifies storage and handling. These characteristics make it an attractive choice for both academic research laboratories and industrial-scale synthesis.

In conclusion, 2-{(tert-butoxy)carbonylamino}-4-methylidenehexanoic acid (CAS No. 1462891-82-2) represents a significant advancement in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features provide chemists with a powerful tool for constructing complex molecules with potential therapeutic applications. The growing body of research highlighting its utility in drug discovery underscores its importance as an intermediate in modern medicinal chemistry. As our understanding of biological targets continues to evolve, compounds like this one will undoubtedly play an increasingly vital role in the development of next-generation pharmaceuticals.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd